Cas no 2137628-46-5 ((4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol)
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
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- (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
- EN300-1117302
- 2137628-46-5
-
- Inchi: 1S/C11H17NOS/c1-7-4-5-11(2,3)9-8(6-14)12-13-10(7)9/h7,14H,4-6H2,1-3H3
- InChI Key: VZVOBSGQSHLJPQ-UHFFFAOYSA-N
- SMILES: SCC1C2=C(C(C)CCC2(C)C)ON=1
Computed Properties
- Exact Mass: 211.10308534g/mol
- Monoisotopic Mass: 211.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 27Ų
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117302-0.05g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 0.05g |
$1068.0 | 2023-10-27 | |
| Enamine | EN300-1117302-0.1g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 0.1g |
$1119.0 | 2023-10-27 | |
| Enamine | EN300-1117302-0.25g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 0.25g |
$1170.0 | 2023-10-27 | |
| Enamine | EN300-1117302-0.5g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 0.5g |
$1221.0 | 2023-10-27 | |
| Enamine | EN300-1117302-1.0g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1117302-2.5g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 2.5g |
$2492.0 | 2023-10-27 | |
| Enamine | EN300-1117302-5.0g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1117302-10.0g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1117302-1g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 1g |
$1272.0 | 2023-10-27 | |
| Enamine | EN300-1117302-5g |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol |
2137628-46-5 | 95% | 5g |
$3687.0 | 2023-10-27 |
(4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
The Compound CAS No. 2137628-46-5: (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol
The compound with CAS No. 2137628-46-5 is identified as (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol. This molecule belongs to the class of benzoxazole derivatives and features a thiol group (-SH) attached to the benzoxazole ring system. The benzoxazole moiety is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The presence of the thiol group introduces unique chemical properties that make this compound potentially useful in various applications.
Benzoxazole derivatives have been extensively studied due to their versatile applications in materials science and pharmaceuticals. The thiol group in this compound can participate in various chemical reactions such as nucleophilic substitution and addition reactions. This makes it a valuable intermediate in organic synthesis. Recent studies have explored the use of such compounds in the development of novel materials with specific electronic and optical properties.
One of the key features of (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol is its ability to form stable complexes with metal ions. This property has been leveraged in the design of coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their potential applications in gas storage and catalysis.
In the field of pharmaceuticals, benzoxazole derivatives have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The thiol group in this compound can act as a bioisostere for other functional groups commonly found in drugs. Recent research has focused on optimizing the pharmacokinetic properties of such compounds to enhance their efficacy and reduce toxicity.
The synthesis of (4,4,7-trimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanethiol involves a multi-step process that typically includes cyclization reactions followed by functionalization. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over the stereochemistry of the product.
From an environmental standpoint,benzoxazole derivatives are generally considered stable under normal conditions; however,special care must be taken during handling and storage to prevent unintended reactions or degradation. Recent studies have also explored the biodegradation pathways of such compounds to assess their environmental impact.
In conclusion,(4,4,,7-trimethyl-,5,,tetrahydro--benzoxazol--yl)methanethiol is a versatile compound with significant potential in multiple fields due to its unique chemical properties and functional groups. Continued research into its applications will undoubtedly uncover new opportunities for its use in advanced materials and therapeutic agents.
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